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Compound of Interest

Compound Name: 3-Bromoheptane

Cat. No.: B146003

This document provides immediate, essential guidance for the safe handling and disposal of 3-
Bromoheptane, tailored for research, scientific, and drug development professionals. The
following procedures are designed to minimize risks and ensure a secure laboratory
environment.

Chemical Identifier and Hazard Information:
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Property

Value

Reference

Chemical Name

3-Bromoheptane

[1]

CAS Number 1974-05-6 [1]
Molecular Formula C7H15Br [1]
Molecular Weight 179.10 g/mol [1]
Appearance Colorless to light yellow clear

liquid

Primary Hazards

Flammable liquid and vapor

[1](2]

GHS Hazard Statements

H226: Flammable liquid and
vapor. H315: Causes skin
irritation. H319: Causes
serious eye irritation. H335:

May cause respiratory

[3]

irritation.
Signal Word Warning [1][2]
UN Number UN1993 [2]
Hazard Class 3 [2]

Packing Group

[2]

Personal Protective Equipment (PPE)

To ensure personal safety when handling 3-Bromoheptane, the following personal protective
equipment is mandatory.
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PPE Category

Specification

Eye Protection

Chemical safety goggles or a face shield are
required. Standard safety glasses are not
sufficient. All eye protection must be compliant
with EN 166 (EU) or OSHA 29 CFR 1910.133
standards.[4][5][6]

Hand Protection

Wear protective gloves. Given the nature of the
chemical, nitrile or neoprene gloves are
recommended. Always inspect gloves for tears

or punctures before use.

Skin and Body

Alab coat or chemical-resistant apron is
required to prevent skin contact.[5] In case of
potential splashing, full-body chemical-resistant

clothing should be worn.

Respiratory

Work should be conducted in a well-ventilated
area or under a chemical fume hood to avoid
inhalation of vapors.[5] If a fume hood is not
available or in case of large spills, a
NIOSH/MSHA approved respirator with an

organic vapor cartridge is necessary.[4][5]

Experimental Protocol: Safe Handling of 3-

Bromoheptane

This protocol outlines the step-by-step procedure for the safe handling of 3-Bromoheptane in

a laboratory setting.

1. Preparation and Precautionary Measures:

o Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[6]

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[5]
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Remove all potential ignition sources from the work area, including open flames, hot plates,
and spark-producing equipment.[2][5][6]

Use only non-sparking tools and equipment.[2][5]
Ground and bond all containers and receiving equipment to prevent static discharge.[7]

Have appropriate fire extinguishing media readily available, such as dry sand, dry chemical,
or alcohol-resistant foam.

. Handling the Chemical:
Don the appropriate PPE as detailed in the table above.
Before opening the container, ensure it is at room temperature.
Carefully open the container, avoiding splashing.
Dispense the required amount of 3-Bromoheptane slowly and carefully.

Keep the container tightly closed when not in use to prevent the escape of flammable
vapors.[2]

. Post-Handling Procedures:
Wipe down the work area with a suitable solvent and decontaminating solution.
Properly dispose of all contaminated materials as outlined in the disposal plan.

Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly
with soap and water.

Operational and Disposal Plans
Spill Response:
» Small Spills:

o Evacuate non-essential personnel from the immediate area.
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o Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,
vermiculite, or diatomaceous earth.[4]

o Collect the absorbed material using non-sparking tools and place it in a sealed, properly
labeled container for hazardous waste disposal.[2][7]

o Large Spills:
o Evacuate the entire area and notify laboratory safety personnel immediately.
o Prevent the spill from entering drains or waterways.

o Only personnel trained in hazardous material spill response should attempt to clean up a
large spill.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

o Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of
water for at least 15 minutes. If irritation persists, seek medical attention.[2]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
the person is not breathing, begin artificial respiration. Seek immediate medical attention.[2]

[6]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[2][6]

Disposal Plan:
o 3-Bromoheptane is considered hazardous waste.[2]

» All waste containing 3-Bromoheptane, including contaminated absorbent materials and
empty containers, must be disposed of in accordance with local, state, and federal
regulations.
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o Collect waste in a designated, properly labeled, and sealed container.

o Empty containers may retain product residue and can be dangerous; they should be treated
as hazardous waste.[]

» Contact your institution's environmental health and safety department for specific disposal
procedures. Do not dispose of down the drain or in general waste.[2]

Workflow for Handling 3-Bromoheptane
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Workflow for Safe Handling of 3-Bromoheptane
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Caption: This diagram outlines the procedural workflow for safely handling 3-Bromoheptane,
from preparation to post-handling and emergency responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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